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Compound of Interest

5-Methyl-1h-indazole-3-carboxylic
Compound Name: o
aci

Cat. No.: B073275

For Immediate Reference: Treat 5-Methyl-1H-indazole-3-carboxylic acid as a hazardous
chemical waste. Do not dispose of it down the drain or in regular trash.[1][2][3] This substance
should be collected for disposal by a licensed hazardous waste management company.

Proper disposal of 5-Methyl-1H-indazole-3-carboxylic acid is crucial for maintaining a safe
laboratory environment and ensuring regulatory compliance. This guide provides detailed, step-
by-step procedures for researchers, scientists, and drug development professionals to manage
and dispose of this chemical waste safely and effectively.

I. Hazard Identification and Safety Precautions

Before handling, it is essential to be aware of the hazards associated with 5-Methyl-1H-
indazole-3-carboxylic acid. According to safety data sheets, this chemical is classified as a
hazardous substance.

Key Hazards:
o Causes skin irritation.
o Causes serious eye irritation.

e May cause respiratory irritation.[1]
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Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 5-Methyl-
1H-indazole-3-carboxylic acid, including:

Chemical safety goggles or a face shield.

Chemical-resistant gloves (e.g., nitrile).

A lab coat or other protective clothing.

Use in a well-ventilated area or under a fume hood to avoid dust inhalation.[1]

Il. Quantitative Data Summary

While specific quantitative limits for disposal are not broadly established, the following table
summarizes key identifiers for 5-Methyl-1H-indazole-3-carboxylic acid.

Identifier Value Source

CAS Number 1201-24-7 [1]

Molecular Formula C9H8N202 Thermo Fisher Scientific
Molecular Weight 176.17 g/mol Thermo Fisher Scientific

lll. Step-by-Step Disposal Protocol

This protocol outlines the standard procedure for the collection and disposal of 5-Methyl-1H-
indazole-3-carboxylic acid waste in a laboratory setting.

1. Waste ldentification and Segregation:

« ldentify: Clearly identify all waste containing 5-Methyl-1H-indazole-3-carboxylic acid,
including pure substance, contaminated labware (e.g., weighing boats, spatulas), and
solutions.

o Segregate: Do not mix this waste with other chemical waste streams unless explicitly
permitted by your institution's hazardous waste guidelines.[2][3] It should be collected as a
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solid chemical waste or, if in solution, as a non-halogenated organic solvent waste,
depending on the solvent used.

. Containerization:

Primary Container: Use a dedicated, properly labeled, and sealable waste container.[3][4]
The container must be compatible with the chemical; a high-density polyethylene (HDPE)
container is a suitable choice.

Container Condition: Ensure the container is in good condition, free from leaks or cracks,
and has a secure, tight-fitting lid.[2] Keep the container closed except when adding waste.[1]

[21[4]
. Labeling:

Hazardous Waste Label: Affix a hazardous waste label to the container immediately upon
starting waste collection.[3]

Complete Information: The label must include:

o

The full chemical name: "5-Methyl-1H-indazole-3-carboxylic acid".[3]

[¢]

The concentration or percentage if in a mixture.

The words "Hazardous Waste".

[¢]

The date accumulation started.

[e]

o

The name of the principal investigator and the laboratory location.[3]

. Storage (Satellite Accumulation Area):

Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste is generated.[2][4]

Safe Storage: The SAA should be away from general traffic, sinks, and floor drains.[2][5]
Store the container in secondary containment (e.g., a chemical-resistant tray) to catch any
potential leaks.
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5. Request for Disposal:

e Regular Pick-up: Follow your institution's procedures for requesting a hazardous waste pick-
up from the Environmental Health and Safety (EHS) office.[3][4][5]

e Do Not Accumulate: Do not accumulate large quantities of waste. Request a pick-up when
the container is about three-quarters full or as per your institution's guidelines.[5]

IV. Recommended Disposal Method

The standard and recommended method for the final disposal of 5-Methyl-1H-indazole-3-
carboxylic acid is incineration by a licensed hazardous waste disposal facility.[6][7]

Experimental Protocol for Incineration Preparation (General Guidance): While the specific
operational parameters of the incinerator are determined by the disposal facility, the
laboratory's preparation involves the steps outlined above. For facilities that may accept lab-
packed materials for incineration, the following general steps may be taken in consultation with
your EHS office:

» Material Packaging: The solid 5-Methyl-1H-indazole-3-carboxylic acid waste is typically
packed in its designated container.

o Solvent Dilution (if applicable): In some cases, the waste may be dissolved in a combustible
solvent (e.g., a mixture of xylene and butanol) to facilitate incineration. This should only be
done following the specific instructions of your EHS office and the disposal facility.

» Final Manifesting: The waste is then transferred to the licensed disposal facility, which will
manage the high-temperature incineration process, typically involving a primary combustion
chamber and a secondary afterburner to ensure complete destruction of the chemical.[8][9]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 5-Methyl-1H-indazole-3-carboxylic acid.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b073275?utm_src=pdf-body
https://www.benchchem.com/product/b073275?utm_src=pdf-body
https://www.greenflow.com/blog/disposal-methods-for-chemical-waste-a-comprehensive-guide
https://en.wikipedia.org/wiki/Incineration
https://www.benchchem.com/product/b073275?utm_src=pdf-body
https://eponline.com/articles/2015/04/20/incinerating-hazardous-waste.aspx
https://m.youtube.com/watch?v=lI100tVLuUs
https://www.benchchem.com/product/b073275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 5-Methyl-1H-indazole-3-carboxylic Acid
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Caption: Disposal workflow for 5-Methyl-1H-indazole-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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